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Compound of Interest

Compound Name: C.I.Solvent yellow 176

Cat. No.: B077638 Get Quote

This document provides a detailed protocol for the preparation of stock solutions of C.I. Solvent

Yellow 176 (CAS No. 10319-14-9) for use by researchers, scientists, and drug development

professionals.

1. Introduction

C.I. Solvent Yellow 176, also known as Disperse Yellow 64, is a quinophthalone-based dye with

the chemical formula C₁₈H₁₀BrNO₃.[1][2][3] It presents as a reddish-yellow or dark orange

powder.[1][3] This solvent dye is widely utilized in the coloring of various plastics and fibers due

to its good light fastness and thermal resistance.[4] In a research and development setting,

accurately prepared stock solutions are crucial for achieving reproducible experimental results.

This protocol outlines the necessary steps for preparing stock solutions of C.I. Solvent Yellow

176 in appropriate organic solvents.

2. Physicochemical Properties and Solubility

Understanding the properties of C.I. Solvent Yellow 176 is essential for its proper handling and

use. It has a melting point of approximately 218°C.[4][5] The solubility of C.I. Solvent Yellow

176 is a key factor in the selection of an appropriate solvent for stock solution preparation. The

dye is soluble in several organic solvents but is insoluble in water.[2]
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Property Value Reference

CAS Number 10319-14-9 [1][4][6][7]

Molecular Formula C₁₈H₁₀BrNO₃ [1][3][4][6]

Molecular Weight 368.18 g/mol [1][3]

Appearance Reddish-yellow powder [3][4]

Melting Point 218°C [4][5]

Solubility

Acetone Soluble [1]

Dimethylformamide (DMF) Soluble [1]

Ethanol Poorly soluble [1]

Water Insoluble [2]

Sulfuric Acid Soluble [2]

Pyridine Soluble [2]

3. Experimental Protocol: Preparation of a 10 mg/mL Stock Solution

This protocol describes the preparation of a 10 mg/mL stock solution of C.I. Solvent Yellow 176

in dimethylformamide (DMF). This concentration is a common starting point for many

experimental applications and can be further diluted as required.

3.1. Materials and Equipment

C.I. Solvent Yellow 176 powder

Dimethylformamide (DMF), analytical grade

Analytical balance

Volumetric flask (e.g., 10 mL or 25 mL)

Spatula

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3441758.htm
https://www.precisechem.com/news/copy-solvent-yellow-176-introduction-and-application/
https://www.additivesforpolymer.com/project-category/solvent-dyes/solvent-yellow/
https://www.additivesforpolymer.com/portfolio/solvent-yellow-176/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3441758.htm
https://www.cncolorchem.com/upLoad/file/20170314/14894537863311078.pdf
https://www.precisechem.com/news/copy-solvent-yellow-176-introduction-and-application/
https://www.additivesforpolymer.com/project-category/solvent-dyes/solvent-yellow/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3441758.htm
https://www.cncolorchem.com/upLoad/file/20170314/14894537863311078.pdf
https://www.cncolorchem.com/upLoad/file/20170314/14894537863311078.pdf
https://www.precisechem.com/news/copy-solvent-yellow-176-introduction-and-application/
https://www.precisechem.com/news/copy-solvent-yellow-176-introduction-and-application/
https://www.ccchemical.com/product/solvent-yellow-176/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3441758.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3441758.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3441758.htm
https://www.benchchem.com/product/b077638
https://www.benchchem.com/product/b077638
https://www.benchchem.com/product/b077638
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077638?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Weighing paper or boat

Pipettes

Vortex mixer or magnetic stirrer with stir bar

Fume hood

Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-resistant

gloves.

3.2. Safety Precautions

C.I. Solvent Yellow 176 may cause eye and skin irritation.[8] It is harmful if swallowed.[8]

Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of

the powder.[8]

Always wear appropriate PPE, including safety goggles, a lab coat, and gloves.

Consult the Safety Data Sheet (SDS) for C.I. Solvent Yellow 176 before handling.[8]

3.3. Step-by-Step Procedure

Tare the Balance: Place a clean, dry weighing boat on the analytical balance and tare it.

Weigh the Dye: Carefully weigh the desired amount of C.I. Solvent Yellow 176 powder. For a

10 mL stock solution of 10 mg/mL, you will need 100 mg.

Transfer the Dye: Quantitatively transfer the weighed powder into a 10 mL volumetric flask.

Initial Solubilization: Add a small volume of DMF (e.g., 3-4 mL) to the volumetric flask.

Dissolution: Gently swirl the flask to wet the powder. Use a vortex mixer or a magnetic stirrer

to facilitate the dissolution of the dye. Continue mixing until no solid particles are visible.

Bring to Volume: Once the dye is completely dissolved, add DMF to the volumetric flask until

the bottom of the meniscus reaches the calibration mark.
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Final Mixing: Cap the volumetric flask and invert it several times to ensure the solution is

homogeneous.

Storage: Transfer the stock solution to a properly labeled, airtight container (e.g., an amber

glass vial) to protect it from light. Store in a cool, dry place.

4. Visualization of the Experimental Workflow

The following diagram illustrates the key steps in the preparation of the C.I. Solvent Yellow 176

stock solution.
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Workflow for Preparing C.I. Solvent Yellow 176 Stock Solution

1. Weigh C.I. Solvent Yellow 176 Powder

2. Transfer to Volumetric Flask

3. Add Small Volume of Solvent (e.g., DMF)

4. Dissolve the Dye (Vortex/Stir)

5. Add Solvent to Final Volume

6. Homogenize the Solution

7. Store in a Labeled, Airtight Container

Click to download full resolution via product page

Figure 1: Step-by-step workflow for the preparation of a C.I. Solvent Yellow 176 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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